4,4'-Dichloro-3-methylbenzophenone

• IUPAC Name: (4-chloro-3-methylphenyl)-(4-chlorophenyl)methanone
• InChI: InChI=1S/C14H10Cl2O/c1-9-8-11(4-7-13(9)16)14(17)10-2-5-12(15)6-3-10/h2-8H,1H3
• InChI Key: OPXQDEFYKDNKGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)C2=CC=C(C=C2)Cl)Cl
• Molecular Formula: C14H10Cl2O
• Molecular Weight: 265.1 g/mol

Description

4,4’-Dichloro-3-methylbenzophenone is a chemical compound with the molecular formula C14H10Cl2O. It has a molecular weight of 265.14. The IUPAC name for this compound is (4-chloro-3-methylphenyl)(4-chlorophenyl)methanone.

Molecular Structure Analysis

The molecular structure of 4,4’-Dichloro-3-methylbenzophenone consists of two chloro-methylphenyl groups attached to a carbonyl group. The InChI code for this compound is 1S/C14H10Cl2O/c1-9-8-11(4-7-13(9)16)14(17)10-2-5-12(15)6-3-10/h2-8H,1H3.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4,4’-Dichloro-3-methylbenzophenone include its molecular weight (265.14) and its molecular formula (C14H10Cl2O). More specific properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

1. Analytical Chemistry

In the field of analytical chemistry, 4,4'-Dichloro-3-methylbenzophenone analogs, such as benzophenone and 4-methylbenzophenone, have been utilized as photo-initiators in various studies. For instance, a study demonstrated the use of ultrasonic extraction combined with gas chromatography-tandem mass spectrometry (GC-MS) for determining benzophenone and 4-methylbenzophenone in breakfast cereals. This method proved to be reliable for detecting these compounds at low concentrations, indicating the relevance of these chemicals in food safety and packaging industries (Van Hoeck et al., 2010).

2. Environmental Monitoring

In environmental monitoring, derivatives of 4,4'-Dichloro-3-methylbenzophenone, such as benzophenones, are often detected in environmental media and are of concern due to their potential endocrine-disrupting effects. A study developed a sensitive method using on-line solid-phase extraction-high performance liquid chromatography-tandem mass spectrometry to measure concentrations of environmental phenols, including benzophenones, in human milk. This highlighted the significance of these compounds in assessing human exposure and their potential risk to human health (Ye et al., 2008).

3. Photophysical and Photochemical Research

Investigations into the photophysical and photochemical behaviors of benzophenone derivatives, including compounds similar to 4,4'-Dichloro-3-methylbenzophenone, have been conducted to understand their reactions under different conditions. A study explored the photochemistry of 3-methylbenzophenone and 4-methylbenzophenone, providing insights into their behaviors in various solvents and under different pH conditions. This research aids in the understanding of the fundamental chemical processes these compounds undergo, which is crucial for their applications in various scientific fields (Ma et al., 2013).